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Compound of Interest

Compound Name: 6-Chlorobenzo[d]isoxazol-3-ol

Cat. No.: B1668687

An Expert Guide to Personal Protective Equipment for Handling 6-Chlorobenzo[d]isoxazol-3-
ol

In the dynamic environment of pharmaceutical research and drug development, the safety of
our scientists is the foundation upon which innovation is built. Handling novel or specialized
chemical entities like 6-Chlorobenzo[d]isoxazol-3-ol requires a proactive and informed
approach to safety. This guide, grounded in established safety protocols and field experience,
provides essential, direct guidance on the selection and use of Personal Protective Equipment
(PPE) for this compound, ensuring both personal safety and the integrity of your work.

Understanding the Hazard Profile of 6-
Chlorobenzo[d]isoxazol-3-ol

Before any procedure, a thorough risk assessment is paramount. The first step is always to
consult the Safety Data Sheet (SDS). For 6-Chlorobenzo[d]isoxazol-3-ol (CAS No. 61977-
29-5), the Globally Harmonized System (GHS) classifications indicate several hazards.[1][2]

Summary of Known Hazards:
o Acute Oral Toxicity (Category 4): Harmful if swallowed.[1][2]
 Skin Irritation (Category 2): Causes skin irritation.[1][2]

» Serious Eye Damage (Category 1): Causes serious eye damage.[1][2]
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o Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.[1][2]

The signal word for this compound is "Danger," reflecting the potential for serious eye damage.
[1] The presence of a chlorinated aromatic ring and an isoxazole functional group necessitates
caution, as such structures can have complex toxicological profiles. Our entire safety strategy
is therefore built around preventing exposure through all potential routes: dermal, ocular, and
inhalation.

Core Directive: Engineering Controls as the Primary
Barrier

PPE is the final line of defense. The most critical safety measure is the consistent use of proper
engineering controls.

e Chemical Fume Hood: All manipulations of 6-Chlorobenzo[d]isoxazol-3-ol, especially
handling the solid powder, weighing, and preparing solutions, must be performed inside a
certified chemical fume hood. This is the primary method to mitigate the risk of inhaling dust
or vapors, which are known to cause respiratory irritation.[1][2] The Occupational Safety and
Health Administration (OSHA) Laboratory Standard mandates the use of such controls to
maintain exposures below permissible limits.[3][4][5]

Essential Personal Protective Equipment (PPE)
Protocol

The selection of PPE must be deliberate and matched to the procedural risks. The
precautionary statement P280, "Wear protective gloves/protective clothing/eye protection/face
protection,” serves as our baseline.[1][2]

Eye and Face Protection: A Non-Negotiable Requirement

Given the classification of "Causes serious eye damage" (H318), robust eye protection is
critical.[1][2]

o Chemical Splash Goggles: At a minimum, chemical splash goggles that form a seal around
the eyes are mandatory. Standard safety glasses with side shields are insufficient due to the

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://wap.guidechem.com/msds/61977-29-5.html
https://wap.guidechem.com/encyclopedia/6-chlorobenzo-d-isoxazol-3-ol-dic52687.html
https://wap.guidechem.com/msds/61977-29-5.html
https://www.benchchem.com/product/b1668687?utm_src=pdf-body
https://wap.guidechem.com/msds/61977-29-5.html
https://wap.guidechem.com/encyclopedia/6-chlorobenzo-d-isoxazol-3-ol-dic52687.html
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratory-safety-guidance.pdf
https://compliancy-group.com/osha-laboratory-standard/
https://www.mastercontrol.com/glossary-page/29-cfr-1910-1450-osha-laboratory-standard/
https://wap.guidechem.com/msds/61977-29-5.html
https://wap.guidechem.com/encyclopedia/6-chlorobenzo-d-isoxazol-3-ol-dic52687.html
https://wap.guidechem.com/msds/61977-29-5.html
https://wap.guidechem.com/encyclopedia/6-chlorobenzo-d-isoxazol-3-ol-dic52687.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

risk of splashes from the sides, top, or bottom.

o Face Shield: When handling larger quantities, performing reactions with a potential for
splashing, or when transferring solutions, a face shield must be worn in addition to chemical
splash goggles. This provides a necessary secondary barrier for the entire face.

Hand Protection: Preventing Dermal Exposure

The compound is a known skin irritant.[1][2] Therefore, selecting the correct gloves is crucial for
preventing dermal contact.

e Glove Type: Nitrile gloves are the standard recommendation for incidental contact with a
broad range of chemicals.[6][7] It is imperative to consult a glove manufacturer's
compatibility chart when using solvents to prepare solutions of 6-Chlorobenzo[d]isoxazol-
3-ol.

e Double Gloving: The practice of wearing two pairs of nitrile gloves is strongly advised. This
serves two purposes: it provides a redundant barrier and, more importantly, allows for the
safe removal of the outer glove immediately after a known or suspected contamination,
without exposing the skin.

 Inspection and Technique: Always inspect gloves for tears or pinholes before use. Remove
gloves using a technique that avoids touching the outside of the glove with bare skin.

Body Protection: Shielding from Spills and Splashes

» Laboratory Coat: A flame-resistant lab coat with long sleeves, fully buttoned, is required.

o Chemical-Resistant Apron: For procedures involving larger volumes or a significant risk of
splashing, a chemical-resistant apron should be worn over the lab coat.

Respiratory Protection: When Engineering Controls Are
Insufficient

While all routine work should occur in a fume hood, a respiratory protection plan is a necessary
component of a comprehensive safety program.[4]
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o Respirator Use: In the event of a significant spill outside of a fume hood or if engineering
controls are not feasible, a NIOSH-approved air-purifying respirator with organic vapor
cartridges and a particulate filter (P100) is required.[8][9] All personnel who may need to
wear a respirator must be medically cleared, trained, and fit-tested annually as part of an
OSHA-compliant respiratory protection program.[6]

Operational and Disposal Plan: A Step-by-Step
Workflow

A self-validating protocol ensures safety is integrated into every step of the experimental
process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668687#personal-protective-equipment-for-
handling-6-chlorobenzo-d-isoxazol-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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